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Compound of Interest

Compound Name: 4-Hydroxy-1-indanone

Cat. No.: B1297909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Hydroxy-1-indanone, a

key intermediate in organic synthesis and drug discovery. This document outlines its chemical

properties, synthesis, and applications, with a focus on experimental protocols and its role in

various signaling pathways.

Core Chemical Identifiers and Properties
4-Hydroxy-1-indanone, a hydroxylated derivative of 1-indanone, is a versatile chemical

compound with significant applications in medicinal chemistry and materials science. Its core

identifiers and physicochemical properties are summarized below.
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Property Value Source

CAS Number 40731-98-4 [1][2]

Molecular Weight 148.16 g/mol [1][3]

Molecular Formula C₉H₈O₂

Appearance
White to Orange to Green

powder to crystal

Purity >97%

Synonyms
2,3-dihydro-4-hydroxyinden-1-

one, 4-Hydroxyindan-1-one

Synthesis and Reactions
The synthesis of 4-Hydroxy-1-indanone can be achieved through various synthetic routes,

often involving the cyclization of substituted phenylpropanoic acids or related precursors. Due

to its bifunctional nature, possessing both a hydroxyl and a carbonyl group, it serves as a

valuable precursor for a wide range of chemical transformations.

Note: Detailed, validated experimental protocols for the synthesis of 4-Hydroxy-1-indanone
are proprietary and vary by manufacturer. The following is a generalized representation of a

common synthetic approach.

General Synthetic Workflow
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Generalized Synthesis of 4-Hydroxy-1-indanone

Substituted Phenylpropanoic Acid

Intramolecular Friedel-Crafts Acylation

 + B
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Crude 4-Hydroxy-1-indanone

Purification (e.g., Recrystallization)

Pure 4-Hydroxy-1-indanone

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Hydroxy-1-indanone.

Applications in Drug Discovery and Development
4-Hydroxy-1-indanone is a crucial building block in the synthesis of various pharmaceutical

compounds. Its rigid bicyclic core and functional groups allow for the construction of complex

molecular architectures with diverse biological activities.

Role as a Synthetic Intermediate
The indanone scaffold is present in numerous biologically active molecules. The hydroxyl group

of 4-Hydroxy-1-indanone provides a convenient handle for further functionalization, enabling

the exploration of structure-activity relationships (SAR) in drug discovery programs.
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Role of 4-Hydroxy-1-indanone in Drug Discovery

4-Hydroxy-1-indanone

Functional Group Modification Scaffold for Library Synthesis
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Caption: The utility of 4-Hydroxy-1-indanone in the drug discovery process.

Safety and Handling
Appropriate safety precautions must be taken when handling 4-Hydroxy-1-indanone. It is

classified as a skin and eye irritant.

Personal Protective Equipment (PPE):

Respiratory Protection: Dust mask type N95 (US)

Hand Protection: Protective gloves

Eye Protection: Eyeshields

Skin and Body Protection: Appropriate protective clothing

First Aid Measures:
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If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Storage:

Store in a well-ventilated place. Keep container tightly closed.

Recommended storage at room temperature in the continental US; may vary elsewhere. For

stock solutions, storage at -20°C for one month or -80°C for six months is recommended.

This technical guide serves as a foundational resource for professionals engaged in research

and development activities involving 4-Hydroxy-1-indanone. For specific applications and

detailed experimental procedures, consulting peer-reviewed literature and patents is highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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